Cas no 63521-92-6 (4-Pentenoic acid, anhydride)

4-Pentenoic acid, anhydride Properties

Names and Identifiers

• 4-Pentenoic acid, anhydride
• 4-Pentenoic Anhydride
• pent-4-enoyl pent-4-enoate
• 4-pentaneoic anhydride
• 4-pentenoic acid
• 4-penteonic anhydride
• pent-4-enoic acid anhydride
• Pent-4-enoic anhydride
• DTXSID50369912
• NEDHQDYBHYNBIF-UHFFFAOYSA-N
• 4-Pentenoic anhydride, 98%
• AKOS025213518
• 2,6-Dichlorophenoxy)Acetic Acid
• SCHEMBL16236
• 63521-92-6
• pent-4-enoicanhydride
• G78406
• DB-106953
• DTXCID10320948
• +Expand

• MDL： MFCD01320671
• InChIKey： NEDHQDYBHYNBIF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O3/c1-3-5-7-9(11)13-10(12)8-6-4-2/h3-4H,1-2,5-8H2
• SMILES： C=CCCC(=O)OC(=O)CCC=C

Computed Properties

• Exact Mass: 182.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 182.094294304g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.98860
• PSA: 43.37000
• Refractive Index: n20/D 1.447(lit.)
• Boiling Point: 78-81 °C/0.4 mmHg(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 0.997 g/mL at 25 °C(lit.)